![molecular formula C9H8BrN3O2 B2385159 2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid CAS No. 2416228-87-8](/img/structure/B2385159.png)
2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid
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Overview
Description
“2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid”, also known as ABMC, is an unusual compound with a cyclic structure. It’s a derivative of the amino acid lysine . It has potential applications in various fields.
Synthesis Analysis
The synthetic procedure involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets generated using a nano-electrospray (nESI) ion source . The reactions are accelerated by orders of magnitude in comparison to the bulk .Molecular Structure Analysis
The molecular weight of “this compound” is 270.086. It has a cyclic structure.Chemical Reactions Analysis
Various reactions like the Katrizky reaction, Haloform reaction, and nucleophilic substitution reactions, have been explored within this realm . Reactive PS-MS innovatively leverages these diverse chemical reactions to enhance the detection and quantification of analytes .Physical And Chemical Properties Analysis
The physical form of “this compound” is powder . More detailed physical and chemical properties are not available in the search results.Mechanism of Action
The mechanism of action of 2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid involves the inhibition of specific enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been shown to have antioxidant properties that may help protect against oxidative stress, which is a common factor in neurodegenerative diseases.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid in lab experiments is its high purity and stability, which makes it easy to handle and store. However, one limitation of this compound is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving 2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid. One area of interest is its potential use in developing new anti-cancer drugs that target specific enzymes involved in cancer cell growth. Additionally, this compound may have potential applications in treating other neurodegenerative diseases besides Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in various scientific fields.
In conclusion, this compound is a promising compound that has potential applications in various scientific fields. Its unique biochemical and physiological effects make it a promising candidate for future research, and further studies are needed to fully understand its mechanisms of action and potential applications.
Synthesis Methods
The synthesis of 2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid involves the reaction of 2-amino-5-bromo-1-methylbenzimidazole with diethyl oxalate in the presence of sodium hydride. This reaction leads to the formation of the desired product with a yield of around 70-80%.
Scientific Research Applications
2-Amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid has been extensively studied for its potential applications in various scientific fields. In medicine, this compound has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Safety and Hazards
Properties
IUPAC Name |
2-amino-7-bromo-1-methylbenzimidazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3O2/c1-13-7-5(10)2-4(8(14)15)3-6(7)12-9(13)11/h2-3H,1H3,(H2,11,12)(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDWLRUVIZQIWDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2Br)C(=O)O)N=C1N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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